2-(6-Methoxy-5-methyl-3-nitropyridin-2-yl)acetic acid

• Molecular Formula: C9H10N2O5
• Molecular Weight: 226.19 g/mol
• IUPAC Name: 2-(6-methoxy-5-methyl-3-nitropyridin-2-yl)acetic acid
• InChI: InChI=1S/C9H10N2O5/c1-5-3-7(11(14)15)6(4-8(12)13)10-9(5)16-2/h3H,4H2,1-2H3,(H,12,13)
• InChI Key: VQEAMKXBBGYGRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=C1OC)CC(=O)O)[N+](=O)[O-]

Description

2-(6-Methoxy-5-methyl-3-nitropyridin-2-yl)acetic acid is a useful research compound. Its molecular formula is C9H10N2O5 and its molecular weight is 226.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of tert-butyl 2-(6-methoxy-5-methyl-3-nitropyridin-2-yl)acetate (83.0 g, 294 mmol) in TFA (200 mL) was heated in a hot water bath for 1 h. The solution was concentrated in vacuo to give a brown oil. The oil was diluted with hexane and stirred. The resulting solid was collected by filtration and air dried to give 2-(6-methoxy-5-methyl-3-nitropyridin-2-yl)acetic acid (62.8 g, 94% yield) as a tan solid: 1H NMR (400 MHz, CDCl3) δ 8.70 (s br, 1H), 8.20 (s, 1H), 4.25 (s, 2H), 4.03 (s, 3H), 2.24 (s, 3H); 13C NMR (100 MHz, CDCl3) δ 175.59, 163.80, 146.52, 139.16, 135.30, 121.53, 54.86, 42.88, 15.32. An analytical sample was recrystallized from hexane: mp 135-137° C. Anal. calcd. for C9H10N2O5: C, 47.79; H, 4.46; N, 12.39. Found: C, 47.65; H, 4.14; N, 12.30.